Methyl 2-methylprop-2-enoate;prop-2-enenitrile;styrene
Cat. No. B8740486
CAS No.:
25213-88-1
M. Wt: 257.33 g/mol
InChI Key: DEAKWVKQKRNPHF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07833603B2
Procedure details
To a separate reactor, 73.85% by weight of methylmethacrylate, 5% by weight of acrylonitrile, and 21.15% by weight of styrene are added and suspension polymerized. The resultant product is dehydrated and dried to obtain methylmethacrylate-acrylonitrile-styrene copolymer resin (MSAN) with a weight average molecular weight of about 105,000 in bead form.
[Compound]
Name
resultant product
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:7])[C:4]([CH3:6])=[CH2:5].[C:8](#[N:11])[CH:9]=[CH2:10].[CH2:12]=[CH:13][C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>>[CH3:1][O:2][C:3](=[O:7])[C:4]([CH3:6])=[CH2:5].[CH2:10]=[CH:9][C:8]#[N:11].[CH2:12]=[CH:13][C:14]1[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1 |f:3.4.5|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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COC(C(=C)C)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=C)#N
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=CC1=CC=CC=C1
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Step Two
[Compound]
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Name
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resultant product
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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suspension polymerized
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(C(=C)C)=O.C=CC#N.C=CC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
